Cas no 112083-64-4 (ethyl 2-(2R)-oxiran-2-ylacetate)

• Product Name: ethyl 2-(2R)-oxiran-2-ylacetate
• CAS No: 112083-64-4
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• MDL: MFCD02262075
• CID: 138380
• PubChem ID: 11412396
• Update Time: 2025-05-24

ethyl 2-(2R)-oxiran-2-ylacetate Chemical and Physical Properties

Names and Identifiers

• 2-Oxiraneacetic acid,ethyl ester, (2R)-
• ETHYL (3R)-3,4-EPOXYBUTYRATE
• ETHYL (R)-3,4-EPOXYBUTANOATE
• Ethyl (R)-3,4-epoxybutyrate Ethyl
• ethyl 2-(2R)-oxiran-2-ylacetate
• 112083-64-4
• DTXSID301309993
• ETHYL(S)-3,4-EPOXYBUTANOATE
• Ethyl (R)-2-oxiranylacetate
• AKOS006279120
• (r)-ethyl-3,4-epoxybutyrate
• Ethyl (2R)-2-oxiraneacetate
• ethyl 2-[(2R)-oxiran-2-yl]acetate
• SCHEMBL7803427
• 2-Oxiraneacetic acid,ethyl ester,(2R)-
• EN300-1307878
• A902225
• Z1198160302
• (R)-ethyl 2-(oxiran-2-yl)acetate
• Oxiraneacetic acid, ethyl ester, (2R)-

• MDL： MFCD02262075
• Inchi： 1S/C6H10O3/c1-2-8-6(7)3-5-4-9-5/h5H,2-4H2,1H3/t5-/m1/s1
• InChI Key： WHUSTVAXKRFVPD-RXMQYKEDSA-N
• SMILES： O1C[C@H]1CC(=O)OCC

Computed Properties

• Exact Mass: 130.06300
• Monoisotopic Mass: 130.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.099
• Boiling Point: 158.3 °C at 760 mmHg
• Flash Point: 73.5 °C
• PSA: 38.83000
• LogP: 0.33840

ethyl 2-(2R)-oxiran-2-ylacetate Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on ethyl 2-(2R)-oxiran-2-ylacetate

Ethyl 2-(2R)-Oxiran-2-ylacetate (CAS No. 112083-64-4): An Overview of Its Properties, Applications, and Recent Research

Ethyl 2-(2R)-oxiran-2-ylacetate (CAS No. 112083-64-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as ethyl (R)-glycidyl acetate, is a chiral epoxide that plays a crucial role in various synthetic pathways and has potential applications in drug development and material science.

The structure of ethyl 2-(2R)-oxiran-2-ylacetate consists of an epoxide ring attached to an acetate ester group. The presence of the chiral center at the epoxide ring imparts unique stereochemical properties to the molecule, making it a valuable building block for the synthesis of enantiomerically pure compounds. The compound can be synthesized through the reaction of (R)-glycidol with ethyl acetate, a process that has been optimized to achieve high yields and enantiomeric purity.

One of the key applications of ethyl 2-(2R)-oxiran-2-ylacetate is in the synthesis of pharmaceutical intermediates. The chiral epoxide can be selectively opened using nucleophiles to form a wide range of chiral alcohols and amines, which are essential building blocks for the synthesis of chiral drugs. For example, recent research has demonstrated the use of ethyl 2-(2R)-oxiran-2-ylacetate in the synthesis of β-amino alcohols, which are important intermediates in the production of antibiotics and anti-inflammatory drugs.

In addition to its role in drug synthesis, ethyl 2-(2R)-oxiran-2-ylacetate has also found applications in polymer science. The compound can be polymerized to form chiral polymers with unique optical and mechanical properties. These polymers have potential uses in advanced materials, such as sensors, coatings, and biomedical devices. Recent studies have explored the use of ethyl 2-(2R)-oxiran-2-ylacetate in the development of chiral liquid crystals, which exhibit unique optical properties and have applications in display technologies.

The physical and chemical properties of ethyl 2-(2R)-oxiran-2-ylacetate have been extensively studied. The compound is a colorless liquid with a boiling point of approximately 150°C at atmospheric pressure. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The stability of ethyl 2-(2R)-oxiran-2-ylacetate under various conditions has been investigated, and it has been found to be stable under mild conditions but can undergo ring-opening reactions under acidic or basic conditions.

Recent advances in analytical techniques have enabled detailed characterization of ethyl 2-(2R)-oxiran-2-ylacetate. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to confirm the structure and purity of the compound. These techniques have also been employed to study the kinetics and mechanisms of reactions involving ethyl 2-(2R)-oxiran-2-ylacetate, providing valuable insights into its reactivity and selectivity.

The safety profile of ethyl 2-(2R)-oxiran-2-ylacetate has been evaluated through various toxicological studies. While the compound is generally considered safe for laboratory use when proper handling procedures are followed, it is important to note that epoxides can be reactive and may pose hazards if mishandled. Therefore, appropriate personal protective equipment (PPE) should be used when handling this compound.

In conclusion, ethyl 2-(2R)-oxiran-2-ylacetate (CAS No. 112083-64-4) is a versatile and valuable compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique stereochemical properties make it an essential building block for the synthesis of chiral compounds, while its reactivity and stability under controlled conditions make it suitable for use in advanced materials science. Ongoing research continues to uncover new applications and improve our understanding of this important compound.